Cas no 61290-96-8 ((1-isothiocyanatobutyl)benzene)

(1-isothiocyanatobutyl)benzene structure

61290-96-8 structure

Product Name:(1-isothiocyanatobutyl)benzene

CAS No:61290-96-8

MF:C₁₁H₁₃NS

MW:191.29262137413

MDL:MFCD25965348

CID:485648

PubChem ID:12622910

Update Time:2025-04-19

(1-isothiocyanatobutyl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, (1-isothiocyanatobutyl)-
- 1-isothiocyanatobutylbenzene
- (1-isothiocyanatobutyl)benzene
- EN300-8300184
- 61290-96-8
- DTXSID50504684
- SCHEMBL1526826
- MDL： MFCD25965348
- Inchi： 1S/C11H13NS/c1-2-6-11(12-9-13)10-7-4-3-5-8-10/h3-5,7-8,11H,2,6H2,1H3
- InChI Key： SOAHXJQSCRAWRP-UHFFFAOYSA-N
- SMILES： S=C=NC(C1C=CC=CC=1)CCC

Computed Properties

Exact Mass: 191.07699
Monoisotopic Mass: 191.07687059g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 44.4Å²

Experimental Properties

PSA: 12.36

(1-isothiocyanatobutyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1219591-10g	Benzene, (1-isothiocyanatobutyl)-	61290-96-8	95%	10g	$3995	2024-07-28
Enamine	EN300-8300184-1g	(1-isothiocyanatobutyl)benzene	61290-96-8	95%	1g	$499.0	2023-09-02
Enamine	EN300-8300184-5g	(1-isothiocyanatobutyl)benzene	61290-96-8	95%	5g	$1448.0	2023-09-02
Enamine	EN300-8300184-10g	(1-isothiocyanatobutyl)benzene	61290-96-8	95%	10g	$2146.0	2023-09-02
Enamine	EN300-8300184-0.05g	(1-isothiocyanatobutyl)benzene	61290-96-8	95%	0.05g	$94.0	2024-05-21
Enamine	EN300-8300184-0.1g	(1-isothiocyanatobutyl)benzene	61290-96-8	95%	0.1g	$140.0	2024-05-21
Enamine	EN300-8300184-0.25g	(1-isothiocyanatobutyl)benzene	61290-96-8	95%	0.25g	$200.0	2024-05-21
Enamine	EN300-8300184-0.5g	(1-isothiocyanatobutyl)benzene	61290-96-8	95%	0.5g	$374.0	2024-05-21
Enamine	EN300-8300184-1.0g	(1-isothiocyanatobutyl)benzene	61290-96-8	95%	1.0g	$499.0	2024-05-21
Enamine	EN300-8300184-2.5g	(1-isothiocyanatobutyl)benzene	61290-96-8	95%	2.5g	$978.0	2024-05-21

(1-isothiocyanatobutyl)benzene Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504

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